(inverted exclamation markA)-BI-D
Overview
Description
BI-D (ALLINI) is a novel potent allosteric integrase inhibitor (allini), inhibiting hiv replication
Scientific Research Applications
User Acceptance of Advanced Comprehensive Triage PDA Support System
This research developed an advanced PDA support system for triage and compared its user acceptance with a traditional terminal system. Using Davis inverted exclamation mark | Technology Acceptance Model, the study found that the PDA system was easier to operate but had a worse interface than the terminal system, and participants showed a greater willingness to accept the terminal system (Chang et al., 2003).
Characteristics of Warning Labels for Drug Containers
The study investigated the impact of warning label characteristics on perceived hazardousness of drug containers. It found that warning symbols, color combinations, and frame shapes significantly affect perceived hazardousness, which has implications for the design of warning labels targeting specific medical products (Chen, Liu, & Huang, 2015).
COPD - Endurance Training via Mobile Phone
The study aimed to encourage COPD patients to exercise regularly by generating SMS messages to their mobile phones, indicating the level of intensity for exercising at home. This represents a novel approach to patient care and health promotion (Hung et al., 2007).
Design and Implementation of a Real-Time Clinical Alerting System for Intensive Care Unit
The study designed and implemented a real-time clinical alerting system for ICU, which alerts clinicians about the patient's condition and treatment decisions through mobile phones or pagers, enhancing patient care and information management (Chen, Ma, & Liou, 2002).
SIGMA Simulation for Health Promotion Management
The study focused on the smoothness, efficacy, and customer satisfaction of the process in a medical center's health check facility, aiming to improve caretakers' performance and patient satisfaction in health promotion management (Chu et al., 2005).
properties
IUPAC Name |
2-[4-(3,4-dihydro-2H-chromen-6-yl)-2-methylquinolin-3-yl]-2-[(2-methylpropan-2-yl)oxy]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27NO4/c1-15-21(23(24(27)28)30-25(2,3)4)22(18-9-5-6-10-19(18)26-15)17-11-12-20-16(14-17)8-7-13-29-20/h5-6,9-12,14,23H,7-8,13H2,1-4H3,(H,27,28) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFERZAMPQIXCPM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=C1C(C(=O)O)OC(C)(C)C)C3=CC4=C(C=C3)OCCC4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(inverted exclamation markA)-BI-D | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
